(3-Methoxypropyl)(1-pyridin-4-ylethyl)amine
Overview
Description
“(3-Methoxypropyl)(1-pyridin-4-ylethyl)amine” is a chemical compound with the molecular formula C11H18N2O and a molecular weight of 194.28 . It is used in scientific research and has diverse applications due to its unique properties, making it valuable in various fields such as pharmaceuticals, organic synthesis, and material science.
Scientific Research Applications
Analytical Chemistry Applications
A significant application of related chemical compounds involves the analysis of heterocyclic aromatic amines like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), which are known carcinogens. Teunissen et al. (2010) detail analytical techniques for quantifying PhIP and its metabolites in food and biological matrices, emphasizing liquid chromatography coupled with mass spectrometry for its sensitivity and selectivity (Teunissen et al., 2010).
Food Safety and Quality
Research on biogenic amines (BAs) in food products, such as fish, highlights the role of these compounds in food safety and spoilage. Biogenic amines like histamine, cadaverine, and putrescine are critical in assessing food quality and safety. Önal (2007) reviews the analytical methods for determining BAs in foods, focusing on high-performance liquid chromatography (HPLC) due to its efficiency in quantifying these compounds (Önal, 2007).
Medicinal Chemistry
In medicinal chemistry, compounds with amine functionalities play a crucial role in drug design and pharmacology. For instance, the review by Urits et al. (2019) on Oliceridine, a novel mu-opioid receptor agonist, showcases the therapeutic potential of amine-containing compounds in developing analgesics with reduced adverse effects (Urits et al., 2019).
Environmental Sciences
Amine-functionalized sorbents have shown promise in removing persistent pollutants like perfluoroalkyl substances (PFAS) from water supplies. Ateia et al. (2019) review the development and application of amine-containing sorbents for PFAS removal, highlighting the combined effects of electrostatic interactions, hydrophobic interactions, and sorbent morphology (Ateia et al., 2019).
Properties
IUPAC Name |
3-methoxy-N-(1-pyridin-4-ylethyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O/c1-10(13-6-3-9-14-2)11-4-7-12-8-5-11/h4-5,7-8,10,13H,3,6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMGLOCRLYHHMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NC=C1)NCCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40655715 |
Source
|
| Record name | 3-Methoxy-N-[1-(pyridin-4-yl)ethyl]propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1042589-25-2 |
Source
|
| Record name | 3-Methoxy-N-[1-(pyridin-4-yl)ethyl]propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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